4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C12H9IN4O2S
• Molecular Weight: 400.2 g/mol
• IUPAC Name: 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C12H9IN4O2S/c1-19-6-2-3-8-9(4-6)20-12(15-8)16-11(18)10-7(13)5-14-17-10/h2-5H,1H3,(H,14,17)(H,15,16,18)
• InChI Key: YIFDNPORKSPGST-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=NN3)I

Description

4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide, also known as IBTM, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. IBTM is a pyrazole derivative that has been synthesized and studied for its biological properties, including its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. These pathways are involved in cell proliferation, survival, and differentiation, and their dysregulation has been implicated in the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide has several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of oxidative stress and inflammation. Additionally, 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide has been found to have anti-angiogenic effects, which may contribute to its potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide has been shown to have low toxicity in animal models, making it a safe compound to work with. One limitation of using 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide in lab experiments is its limited solubility in aqueous solutions, which may require the use of organic solvents.

Future Directions

Future research on 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide could focus on its potential applications in other diseases, such as cardiovascular disease and autoimmune disorders. Additionally, studies could investigate the optimal dosing and administration of 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide in animal models and clinical trials. Finally, research could focus on the development of novel derivatives of 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide with improved properties, such as increased solubility and bioavailability.
In conclusion, 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide is a promising compound for scientific research due to its potential applications in the treatment of various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well-studied, and future research could focus on its potential applications in other diseases and the development of novel derivatives.

Synthesis Methods

The synthesis of 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide involves the reaction of 6-methoxy-1,3-benzothiazol-2-amine with 4-iodopyrazole-3-carboxylic acid in the presence of a coupling reagent. The resulting product is then purified through column chromatography to obtain pure 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide. This method has been optimized for high yield and purity, making 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide a viable compound for research purposes.

Scientific Research Applications

4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide has been studied for its potential applications in the treatment of various diseases, including cancer and neurological disorders. In cancer research, 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 4-iodo-N-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide has been found to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.